
In-Depth Technical Guide to Barettin: A Marine-
Derived Bioactive Compound

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Barettin

Cat. No.: B3061388 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive overview of the chemical properties, biological activities, and experimental

considerations of Barettin, a promising bioactive compound isolated from the deep-sea

sponge Geodia barretti.

Core Compound Information
Barettin is a brominated cyclic dipeptide alkaloid with a unique 2,5-diketopiperazine structure.

[1][2] This structure incorporates a dehydrogenated brominated tryptophan derivative and an

arginine residue.[1][2]

Identifier Value

CAS Number 104311-70-8[1][2][3][4][5]

Molecular Formula C17H19BrN6O2[1][2][3][4][5]

Molecular Weight 419.28 g/mol [4]

IUPAC Name

2-[3-[(2S,5Z)-5-[(6-bromo-1H-indol-3-

yl)methylidene]-3,6-dioxopiperazin-2-

yl]propyl]guanidine[1][5]

Synonyms (-)-Barettin, Barettine[3][5]
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Biological Activities and Therapeutic Potential
Barettin has garnered significant scientific interest due to its diverse pharmacological activities,

positioning it as a molecule of interest for drug discovery and development.

Anti-inflammatory and Antioxidant Properties
Barettin exhibits potent anti-inflammatory and antioxidant effects.[1][2] It has been shown to

inhibit the secretion of key pro-inflammatory cytokines, including Interleukin-1 beta (IL-1β) and

Tumor Necrosis Factor-alpha (TNF-α), from immune cells.[1] Furthermore, it effectively inhibits

lipid peroxidation in cellular membranes, a critical process in the pathogenesis of conditions

like atherosclerosis.[1] The presence of a bromine atom in its structure is considered crucial for

its antioxidant activity and bioavailability.[1]

Analgesic Effects
Research has indicated that Barettin possesses analgesic properties.[2] These effects are

believed to be mediated through its interaction with serotonin 5-HT2A receptors.[2] The

analgesic action of Barettin can be reversed by the 5-HT2A receptor antagonist, ketanserin.[2]

Antiviral and Antifungal Activities
In the realm of agricultural science, Barettin and its derivatives have demonstrated significant

antiviral and antifungal activities.[1] They have shown notable protective and therapeutic

efficacy against the Tobacco Mosaic Virus (TMV), outperforming conventional agents like

ribavirin and ningnanmycin.[1] The proposed mechanism of its antiviral action involves the

inhibition of viral assembly through interaction with the viral coat protein.[1] Additionally, several

Barettin derivatives have exhibited broad-spectrum inhibitory activity against various common

plant pathogenic fungi.[1]

Experimental Protocols
Detailed experimental methodologies are crucial for the replication and advancement of

research on Barettin. While specific, step-by-step protocols are proprietary to the conducting

laboratories, the following outlines the general approaches often employed in studying the

bioactivities of natural products like Barettin.
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Caption: A simplified diagram illustrating the proposed inhibitory effect of Barettin on the NF-κB

signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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